Cas no 1804454-23-6 (2,4-Difluoro-3-(difluoromethyl)-6-nitropyridine)

• Product Name: 2,4-Difluoro-3-(difluoromethyl)-6-nitropyridine
• CAS No: 1804454-23-6
• MF: C₆H₂F₄N₂O₂
• MW: 210.085895061493
• CID: 4921662
• Update Time: 2025-05-21

2,4-Difluoro-3-(difluoromethyl)-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluoro-3-(difluoromethyl)-6-nitropyridine

• Inchi： 1S/C6H2F4N2O2/c7-2-1-3(12(13)14)11-6(10)4(2)5(8)9/h1,5H
• InChI Key： FNWKETAPEGJVQC-UHFFFAOYSA-N
• SMILES： FC1C=C([N+](=O)[O-])N=C(C=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 2.2
• Topological Polar Surface Area: 58.7

Additional information on 2,4-Difluoro-3-(difluoromethyl)-6-nitropyridine

2,4-Difluoro-3-(difluoromethyl)-6-nitropyridine: A Comprehensive Overview

The compound 2,4-Difluoro-3-(difluoromethyl)-6-nitropyridine (CAS No. 1804454-23-6) is a highly specialized organic compound with a unique structure and diverse applications. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The presence of fluorine atoms and a nitro group in its structure confers it with distinct chemical properties, making it a subject of interest in various fields of research.

The molecular structure of 2,4-Difluoro-3-(difluoromethyl)-6-nitropyridine consists of a pyridine ring substituted with fluorine atoms at positions 2 and 4, a difluoromethyl group at position 3, and a nitro group at position 6. These substituents significantly influence the electronic properties of the molecule, enhancing its reactivity in various chemical reactions. Recent studies have highlighted the importance of such substituted pyridines in drug discovery and agrochemical development due to their ability to modulate biological activities effectively.

In terms of synthesis, 2,4-Difluoro-3-(difluoromethyl)-6-nitropyridine can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. Researchers have explored the use of transition metal catalysts to improve the efficiency and selectivity of these reactions. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of palladium-catalyzed cross-coupling reactions to synthesize this compound with high yields and purity.

The chemical stability of 2,4-Difluoro-3-(difluoromethyl)-6-nitropyridine has been extensively studied under various conditions. It has been found to be stable under normal storage conditions but exhibits reactivity under specific thermal or photochemical conditions. This stability makes it suitable for use in industrial applications where prolonged exposure to environmental factors is expected.

In the field of pharmacology, 2,4-Difluoro-3-(difluoromethyl)-6-nitropyridine has shown potential as a lead compound for drug development. Its ability to interact with specific biological targets has been explored in recent studies. For example, research conducted at the University of California revealed that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory processes. These findings suggest that it could be further developed into therapeutic agents for treating inflammatory diseases.

Beyond pharmacology, 2,4-Difluoro-3-(difluoromethyl)-6-nitropyridine has also found applications in agrochemistry. Its role as an active ingredient in pesticides has been investigated due to its ability to disrupt key biochemical pathways in pests. A study published in Pest Management Science demonstrated that this compound exhibits potent insecticidal activity against several agricultural pests without causing significant harm to non-target organisms.

The environmental impact of 2,4-Difluoro-3-(difluoromethyl)-6-nitropyridine is another area of active research. Scientists are particularly interested in understanding its biodegradation pathways and potential toxicity to aquatic life. Recent studies have indicated that this compound undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment. However, further research is needed to fully assess its long-term ecological effects.

In conclusion, 2,4-Difluoro-3-(diffluromethyl)-6-nitropyridine (CAS No. 1804454-23-6) is a versatile compound with significant potential across multiple industries. Its unique chemical structure and reactivity make it a valuable tool in drug discovery, agrochemistry, and materials science. As research continues to uncover new applications and improve synthesis methods, this compound is likely to play an increasingly important role in both academic and industrial settings.